2-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-N-(4-ethoxybenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-N-(4-ethoxybenzyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antimicrobial Activity
- Synthesis and Evaluation for Antimicrobial Activity : Derivatives of 1,3,4-oxadiazole compounds, including those related to the chemical structure , have been synthesized and evaluated for their antimicrobial activity. These compounds have shown activity against various microbial species, suggesting potential applications in developing new antimicrobial agents (Salama, 2020); (Gul et al., 2017).
Antioxidant Activity
- Evaluation of Antioxidant Activity : Studies on bromophenol derivatives from marine sources have shown potent antioxidant activities, which could be leveraged in food and pharmaceutical fields as natural antioxidants. This suggests a potential application for related bromophenyl compounds in preventing oxidative stress and related diseases (Li et al., 2012).
Antitumor and Antiproliferative Activity
- Investigations into Antitumor Potential : The synthesis of 1,3,4-oxadiazole derivatives has been directed towards evaluating their antitumor and antiproliferative activities. Certain derivatives have demonstrated significant activity against cancer cell lines, indicating their potential as chemotherapeutic agents (Kumar et al., 2014).
Synthesis and Characterization
- Novel Compound Synthesis : Research has focused on synthesizing new compounds with the 1,3,4-oxadiazole core, exploring their chemical properties and potential biological activities. These studies contribute to the understanding of how variations in the chemical structure can influence biological activity and potential applications in drug development (Chkirate et al., 2019).
properties
IUPAC Name |
2-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]-N-[(4-ethoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O3/c1-2-25-16-8-6-13(7-9-16)12-21-17(24)11-18-22-23-19(26-18)14-4-3-5-15(20)10-14/h3-10H,2,11-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCRQDHZWXKKCOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNC(=O)CC2=NN=C(O2)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-N-(4-ethoxybenzyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.